![molecular formula C16H13N<br>C10H7NHC6H5<br>C16H13N B057967 N-Phenyl-2-naphthylamine CAS No. 135-88-6](/img/structure/B57967.png)
N-Phenyl-2-naphthylamine
Overview
Description
N-Phenyl-2-naphthylamine (NPN) is an aromatic amine that is widely used in the chemical industry. It is a colorless to pale yellow liquid, with a melting point of 134°C and a boiling point of 191°C. NPN is used as a precursor in the synthesis of many organic compounds, and is found in a variety of products, including inks, dyes, explosives, and pesticides. NPN is also used as an intermediate in the production of pharmaceuticals and other organic compounds.
Scientific Research Applications
Impact on Aquatic Organisms : N-Phenyl-2-naphthylamine has been shown to cause oxidative damage and inhibit photosynthesis in aquatic unicellular algae, Chlorella vulgaris. Exposure to this compound increases the activities of antioxidant enzymes but decreases photosynthetic efficiency, disrupting subcellular structures (Qian et al., 2009).
Phytotoxic Properties : This compound exhibits specific phytotoxic properties, affecting processes like photosynthesis in plants at low concentrations. It acts intracellularly in cell membranes, causing cumulative damage over time, especially in algae (Altenburger et al., 2006).
Toxicology and Carcinogenesis : Previously used as an antioxidant in the rubber industry, this compound has been studied for its potential toxic and carcinogenic effects. Long-term studies in animals have shown various nonneoplastic and neoplastic effects, especially targeting the kidney (Abdo, 1988).
Metabolism to Carcinogenic Compounds : It has been hypothesized that this compound can be metabolically converted to carcinogenic compounds, such as 2-naphthylamine. However, the extent of this conversion and its implications for carcinogenicity remain uncertain (Weiss et al., 2007).
Biological Conversion Studies : Studies on rats have shown the metabolic conversion of this compound to 2-naphthylamine, a potent carcinogen, suggesting a need for caution in its use and disposal (Laham & Potvin, 1983).
Synthetic Applications : The compound has been synthesized with different isotopic labels for use in scientific studies, demonstrating its utility in research contexts (Walker & Hathway, 1976).
Percutaneous Absorption Studies : Research on the percutaneous absorption of this compound under workplace conditions has provided insights into its potential health risks for workers in industries where it is used (Marek et al., 2017).
Use as a MALDI Matrix for Small Molecules : Its strong ultraviolet absorption and low background interference make this compound a useful matrix for the analysis and imaging of small molecules in matrix-assisted laser desorption/ionization mass spectrometry (MALDI-TOF MS) (Liu et al., 2018).
Mechanism of Action
- N-Phenyl-2-naphthylamine (NPNA) is a chemical compound with the formula C₁₆H₁₃N. Its primary targets are not well-documented, but it has been studied for its antioxidant properties .
- In the liver, NPNA is activated and subsequently deactivated by conjugation to glucuronic acid. However, in the bladder, glucuronidase reactivates NPNA by deconjugation, leading to the development of bladder cancer .
Target of Action
Safety and Hazards
Future Directions
Due to its accumulation in subcutaneous layers, P2NA is continuously released into the receptor fluid despite exposure cessation up to 160 h . The results show that close attention has to be paid to dermal absorption of P2NA in exposed workers . The newly developed matrix has great potential application in the field of biomedical research .
Biochemical Analysis
Biochemical Properties
N-Phenyl-2-naphthylamine has strong ultraviolet absorption, low background interference in the small molecular range, and salt tolerance capacity . It has been developed as a novel matrix for analysis and imaging of small molecules by matrix-assisted laser desorption/ionization mass spectrometry time-of-flight (MALDI-TOF MS) .
Cellular Effects
It is known that this compound can be converted in vivo to 2-naphthylamine, one of the most potent bladder carcinogens .
Molecular Mechanism
It is known that this compound can be converted in vivo to 2-naphthylamine, which is a potent bladder carcinogen .
Temporal Effects in Laboratory Settings
In laboratory settings, this compound has been shown to penetrate the skin at very low levels with a cumulative penetrated amount of 0.80 ± 0.26 µg/cm², a lag time of 6.33 ± 2.21 hours under dynamic conditions .
Dosage Effects in Animal Models
The effects of this compound on animal models have not been well-studied. It is known that this compound can be converted in vivo to 2-naphthylamine, which is a potent bladder carcinogen .
Metabolic Pathways
It is known that this compound can be converted in vivo to 2-naphthylamine, which is a potent bladder carcinogen .
Transport and Distribution
It is known that this compound can be converted in vivo to 2-naphthylamine, which is a potent bladder carcinogen .
Subcellular Localization
It is known that this compound can be converted in vivo to 2-naphthylamine, which is a potent bladder carcinogen .
properties
IUPAC Name |
N-phenylnaphthalen-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N/c1-2-8-15(9-3-1)17-16-11-10-13-6-4-5-7-14(13)12-16/h1-12,17H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEQFTVQCIQJIQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=CC3=CC=CC=C3C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N, Array | |
Record name | N-PHENYL-2-NAPHTHYLAMINE | |
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Record name | PHENYL-beta-NAPHTHYLAMINE | |
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DSSTOX Substance ID |
DTXSID4021131 | |
Record name | N-Phenyl-2-naphthylamine | |
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Molecular Weight |
219.28 g/mol | |
Source | PubChem | |
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Physical Description |
N-phenyl-2-naphthylamine is a light gray to gray powder. Solutions show blue fluorescence. (NTP, 1992), White to yellow crystals or gray to tan flakes or powder. [Note: Commercial product may contain 20-30 ppm of Beta-Naphthylamine.]; [NIOSH], Solid, WHITE-TO-GREY SOLID IN VARIOUS FORMS., White to yellow crystals or gray to tan flakes or powder. | |
Record name | N-PHENYL-2-NAPHTHYLAMINE | |
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Record name | N-Phenyl-beta-naphthylamine | |
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Record name | N-Phenyl-2-naphthylamine | |
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Record name | N-PHENYL-β-NAPHTHYLAMINE | |
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Boiling Point |
743 °F at 760 mmHg (NTP, 1992), 395.5 °C, 743 °F | |
Record name | N-PHENYL-2-NAPHTHYLAMINE | |
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Record name | 2-NAPHTHYLAMINE, N-PHENYL- | |
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Solubility |
less than 1 mg/mL at 66 °F (NTP, 1992), SOLUBILITY IN ETHANOL 50 G/L, IN BENZENE 27 G/L, IN ACETONE 640 G/L, INSOL IN WATER; SOL IN ALC, ETHER, ACETIC ACID (BLUISH FLUORESCENCE), Solubility in water at 25 °C: none | |
Record name | N-PHENYL-2-NAPHTHYLAMINE | |
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Record name | 2-NAPHTHYLAMINE, N-PHENYL- | |
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Density |
1.24 (NTP, 1992) - Denser than water; will sink, 1.24, 1.2 g/cm³ | |
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Vapor Pressure |
0.00000829 [mmHg] | |
Record name | N-Phenyl-beta-naphthylamine | |
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Impurities |
Commercial product may contain 20-30 ppm beta-naphthylamine | |
Record name | 2-NAPHTHYLAMINE, N-PHENYL- | |
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Color/Form |
NEEDLES FROM METHANOL, WHITE TO YELLOWISH CRYSTALS, GRAY TO TAN FLAKES OR POWDER, White to yellow crystals or gray tan flakes or powder [Note: Commercial product may contain 20-30 ppm of beta naphthylamine]. | |
CAS RN |
135-88-6 | |
Record name | N-PHENYL-2-NAPHTHYLAMINE | |
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Record name | 2-Naphthylamine, N-phenyl- | |
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Record name | 2-Naphthalenamine, N-phenyl- | |
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Record name | 2-NAPHTHYLAMINE, N-PHENYL- | |
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Melting Point |
226 °F (NTP, 1992), 108 °C, 226 °F | |
Record name | N-PHENYL-2-NAPHTHYLAMINE | |
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Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2888 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | N-Phenyl-2-naphthylamine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032865 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | PHENYL-beta-NAPHTHYLAMINE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0542 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | N-PHENYL-β-NAPHTHYLAMINE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/250 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Q & A
Q1: What are the main target organs for N-PNA toxicity?
A: Studies indicate that the kidney is a primary target organ for N-PNA toxicity. [, ] In rodents, N-PNA exposure led to nephropathy, characterized by lesions, karyomegaly, and hyperplasia in kidney cells. [] Additionally, two rare kidney tumors were observed in female mice exposed to high doses of N-PNA. []
Q2: Does N-PNA have other toxic effects besides carcinogenicity?
A: Yes, N-PNA has been shown to disrupt the photosynthetic system of certain cyanobacteria. [, ] Specifically, it affects photosystem II, impacting chlorophyll content, electron transfer rates, and energy fluxes. [, ] This effect makes N-PNA a potential candidate for controlling harmful cyanobacterial blooms. []
Q3: How does N-PNA exposure affect antioxidant enzyme activity in organisms?
A: Studies on the cyanobacteria Cylindrospermopsis raciborskii and Chinese cabbage suggest that N-PNA exposure can increase the activity of antioxidant enzymes like superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPX). [, ] This response is thought to be a defense mechanism against the oxidative stress induced by N-PNA. [, ]
Q4: How does N-PNA impact algae in aquatic environments?
A: N-PNA exhibits selective toxicity towards algae, even at low concentrations. [, , ] This toxicity is not due to a general narcotic effect but rather a specific mode of action that disrupts photosynthesis. [] This property makes N-PNA a potential candidate for controlling algal blooms, as demonstrated by its inhibitory effect on the growth of Alexandrium tamarense and Prorocentrum donghaiense. [, ]
Q5: Can N-PNA be degraded by bacteria?
A: Yes, several soil bacteria, including Rhizobium leguminosarum bv. viceae, Bradyrhizobium japonicum, Pseudomonas syringae pv. pisi, Clavibacter michiganensis sps. Sepedonicus and Azotobacter chroococcum, have demonstrated the ability to degrade N-PNA. [] The degradation process often leads to the formation of phthalates. [, ]
Q6: Do plants produce N-PNA?
A: Yes, N-PNA has been detected in plant tissues, including roots and root exudates of pea plants (Pisum sativum L.). [, ] Pea plants appear to utilize naphthalene as a precursor for the biosynthesis of N-PNA. []
Q7: How does N-PNA affect the properties of polymers like polysulfone?
A: N-PNA acts as an antiplasticizer in polymers like polysulfone. [, ] When added to the polymer matrix, it reduces molecular mobility, leading to changes in thermal and transport properties. [, ] For example, it can decrease water vapor permeability and increase the glass transition temperature of polysulfone. [, ]
Q8: What analytical techniques are used to identify and quantify N-PNA?
A: Common methods for analyzing N-PNA include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and thin-layer chromatography (TLC). [, , , , , ] These techniques allow for the separation, identification, and quantification of N-PNA in various matrices, including environmental samples, biological fluids, and industrial products.
Q9: What is the molecular formula and weight of N-PNA?
A9: The molecular formula of N-PNA is C16H13N, and its molecular weight is 219.28 g/mol.
Q10: Are there spectroscopic data available for N-PNA?
A: Yes, spectroscopic data, including 1H-NMR and 13C-NMR, have been used to characterize and confirm the structure of N-PNA. []
Q11: Has N-PNA been investigated for any other applications besides its historical use as an antioxidant?
A: Yes, recent research has explored the use of N-PNA as a matrix in matrix-assisted laser desorption/ionization mass spectrometry (MALDI-MS) for analyzing and imaging small molecules. [] Its strong ultraviolet absorption and low background interference in the small molecular range make it suitable for this purpose. []
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